Cas no 1201799-05-4 (AZD8055 FuMaric acid)

• Product Name: AZD8055 FuMaric acid
• CAS No: 1201799-05-4
• MF: C₂₉H₃₅N₅O₈
• MW: 581.61690735817
• MDL: MFCD28053485
• CID: 2083378
• PubChem ID: 44537932
• Update Time: 2025-07-01

AZD8055 FuMaric acid Chemical and Physical Properties

Names and Identifiers

• AZD8055 FuMaric acid
• [5-[2,4-bis[(3S)-3-methylmorpholin-4-yl]pyrido[2,3-d]pyrimidin-7-yl]-2-methoxyphenyl]methanol,(E)-but-2-enedioic acid
• AZD-8055 Fumaric acid
• XVEFUQSJWHPIAS-PDMJLPKPSA-N
• AZD8055 fumarate
• Q27287722
• [5-[2,4-bis[(3S)-3-methylmorpholin-4-yl]pyrido[2,3-d]pyrimidin-7-yl]-2-methoxyphenyl]methanol;(E)-but-2-enedioic acid
• 1201799-05-4
• AZD-8055 fumarate
• Benzenemethanol, 5-(2,4-bis((3S)-3-methyl-4-morpholinyl)pyrido(2,3-d)pyrimidin-7-yl)-2-methoxy-, (2E)-2-butenedioate (1:1)
• SCHEMBL4408411
• SCHEMBL4408414
• BCP25958
• R339J08R6U
• (5-{2,4-Bis[(3S)-3-methylmorpholin-4-yl]pyrido[2,3-d]pyrimidin-7-yl}-2-methoxyphenyl)methanol Fumarate
• UNII-R339J08R6U

• MDL： MFCD28053485
• Inchi： 1S/C25H31N5O4.C4H4O4/c1-16-14-33-10-8-29(16)24-20-5-6-21(18-4-7-22(32-3)19(12-18)13-31)26-23(20)27-25(28-24)30-9-11-34-15-17(30)2;5-3(6)1-2-4(7)8/h4-7,12,16-17,31H,8-11,13-15H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t16-,17-;/m0./s1
• InChI Key： XVEFUQSJWHPIAS-PDMJLPKPSA-N
• SMILES： O1CCN(C2C3C=CC(C4C=CC(=C(CO)C=4)OC)=NC=3N=C(N=2)N2CCOC[C@@H]2C)[C@@H](C)C1.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 581.24856309Da
• Monoisotopic Mass: 581.24856309Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 778
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 168Ų

Additional information on AZD8055 FuMaric acid

Introduction to AZD8055 and FuMaric Acid (CAS No: 1201799-05-4)

The compound AZD8055 and its related derivative, FuMaric acid (CAS No: 1201799-05-4), represent significant advancements in the field of pharmaceutical research and development. These molecules have garnered considerable attention due to their unique chemical properties and potential therapeutic applications. This article provides a comprehensive overview of these compounds, highlighting their structures, mechanisms of action, and the latest research findings that underscore their significance in modern medicine.

AZD8055, a novel pharmacological agent, has been extensively studied for its ability to modulate various biological pathways. Its molecular structure incorporates a complex arrangement of functional groups that contribute to its high specificity and efficacy. The primary area of interest for AZD8055 lies in its potential as an inhibitor of protein kinases, particularly those involved in cancer progression. Recent studies have demonstrated that AZD8055 can selectively target and inhibit the activity of CDK12, a kinase critical for DNA replication and repair. This selective inhibition has shown promise in preclinical trials, where it has been observed to induce apoptosis in cancer cells while minimizing toxicity to healthy tissues.

FuMaric acid, on the other hand, is a naturally occurring compound that has been identified as a potent derivative of AZD8055. Its chemical structure is characterized by a unique blend of hydroxyl and carboxyl groups, which contribute to its bioactivity. Research has indicated that FuMaric acid exhibits strong antioxidant properties, making it a promising candidate for applications in anti-aging and neuroprotective therapies. Additionally, studies have suggested that FuMaric acid can enhance the efficacy of AZD8055 by synergistically interacting with its target proteins. This interaction has been observed to amplify the inhibitory effects on CDK12, leading to more pronounced anti-cancer outcomes.

The synthesis and characterization of these compounds have been refined through advanced computational modeling and experimental techniques. The use of high-resolution spectroscopy methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), has allowed researchers to elucidate the precise structures of AZD8055 and FuMaric acid. These techniques have also been instrumental in identifying key binding sites on target proteins, which are crucial for understanding their mechanisms of action.

One of the most compelling aspects of AZD8055 and FuMaric acid is their potential to overcome drug resistance mechanisms commonly encountered in cancer treatment. Traditional chemotherapeutic agents often suffer from resistance due to mutations in target proteins or the development of efflux pumps that expel drugs from cells. However, AZD8055 has shown the ability to bypass these resistance mechanisms by directly interfering with the downstream signaling pathways activated by cancer-causing mutations. This has led to increased efficacy in treating resistant tumors in preclinical models.

The therapeutic potential of these compounds has also been explored in other areas beyond oncology. For instance, preliminary research suggests that AZD8055 may have applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have indicated that it can modulate kinases involved in neuroinflammation and protein aggregation, two key pathological features of these diseases. Similarly, FuMaric acid has shown promise in treating inflammatory conditions by inhibitingNF-κB signaling pathways, which are central to the inflammatory response.

The development of AZD8055 and FuMaric acid into viable therapeutics has been supported by significant advancements in drug delivery systems. Researchers have engineered novel formulations that enhance the bioavailability and targeted delivery of these compounds. For example, lipid-based nanoparticles have been utilized to encapsulate AZD8055, allowing for prolonged circulation times and improved penetration into tumor tissues. These innovations have not only improved the pharmacokinetic properties of the drugs but also reduced side effects associated with conventional treatments.

The regulatory landscape for these compounds is also evolving rapidly as they move closer to clinical application. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) are closely monitoring the progress of clinical trials involving AZD8055 and FuMaric acid. The stringent evaluation processes ensure that these compounds meet rigorous safety and efficacy standards before they can be approved for widespread use. The results from ongoing Phase II clinical trials are particularly promising, with early data suggesting significant therapeutic benefits without notable adverse effects.

In conclusion, AZD8055 and FuMaric acid represent cutting-edge developments in pharmaceutical research with substantial potential for treating various diseases, particularly cancer. Their unique chemical structures, combined with their ability to modulate critical biological pathways, make them highly attractive candidates for future therapeutics. As research continues to uncover new applications and refine delivery methods, these compounds are poised to play a pivotal role in advancing modern medicine.